2-[(3-ethyl-4-oxo-3,4-dihydro-2-quinazolinyl)thio]-N-methyl-N-phenylacetamide

• IUPAC Name: 2-(3-ethyl-4-oxoquinazolin-2-yl)sulfanyl-N-methyl-N-phenylacetamide
• InChI: InChI=1S/C19H19N3O2S/c1-3-22-18(24)15-11-7-8-12-16(15)20-19(22)25-13-17(23)21(2)14-9-5-4-6-10-14/h4-12H,3,13H2,1-2H3
• InChI Key: YRMADSXLQLUBLV-UHFFFAOYSA-N
• Canonical SMILES: CCN1C(=O)C2=CC=CC=C2N=C1SCC(=O)N(C)C3=CC=CC=C3
• Molecular Formula: C19H19N3O2S
• Molecular Weight: 353.4 g/mol

Description

Synthesis Analysis

The synthesis of quinazolinone derivatives typically involves multi-step reactions starting from basic aromatic amines or anilines. For instance, compounds with similar structures to our compound of interest have been synthesized through reactions involving initial formation of a quinazolinone core, followed by modifications at specific positions on the ring to introduce various substituents, such as ethyl, methyl, and phenyl groups. A common method includes the reaction of 2-methyl aniline with other chemicals to introduce the thio-substituent and additional functional groups through nucleophilic substitution reactions (Alagarsamy & Parthiban, 2013).

Molecular Structure Analysis

The molecular structure of quinazolinone derivatives is characterized by a bicyclic system combining a benzene ring fused to a quinazoline ring. This core structure is versatile, allowing for various substitutions that significantly impact the compound's properties and reactivity. Spectroscopic techniques such as NMR (Nuclear Magnetic Resonance) and MS (Mass Spectrometry) are commonly used to determine the structure and confirm the identity of synthesized compounds (Berest et al., 2011).

Chemical Reactions and Properties

Quinazolinone derivatives undergo a range of chemical reactions, reflecting their rich chemistry. These reactions include nucleophilic substitution, where different nucleophiles replace a halogen or another leaving group, and reactions with amines to form amide bonds. The presence of the thio-substituent in the quinazolinone structure allows for further chemical modifications, such as oxidation or alkylation, leading to a wide variety of derivatives with distinct chemical properties (Kovalenko et al., 2012).

Physical Properties Analysis

The physical properties of quinazolinone derivatives, including "2-[(3-ethyl-4-oxo-3,4-dihydro-2-quinazolinyl)thio]-N-methyl-N-phenylacetamide," are influenced by their molecular structure. These properties can include solubility in various solvents, melting points, and crystalline forms. Such characteristics are crucial for the compound's application in chemical and pharmaceutical research (Alagarsamy et al., 2009).

Chemical Properties Analysis

The chemical properties of quinazolinone derivatives are shaped by their functional groups. For instance, the amide and thioether groups in the compound influence its reactivity towards hydrolysis, redox reactions, and its behavior in the presence of both nucleophiles and electrophiles. These properties are pivotal in understanding the compound's potential reactivity and stability under different chemical conditions (Alagarsamy et al., 2012).

Mechanism of Action

The mechanism of action of this compound is not specified in the search results. The mechanism of action would depend on the specific biological or chemical context in which the compound is used.

Safety and Hazards

The safety and hazards associated with this compound are not specified in the search results. As with any chemical compound, appropriate safety precautions should be taken when handling and storing this compound.